Cas no 2166647-85-2 (methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate)

Methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate is a specialized heterocyclic compound featuring a 1,2,4-oxadiazole core functionalized with an amino-substituted isobutyl group and a methyl ester moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of bioactive molecules. The presence of both amino and ester functionalities allows for further derivatization, enabling the synthesis of amides, ureas, or heterocyclic scaffolds. Its rigid oxadiazole ring contributes to stability, while the branched alkyl chain may enhance lipophilicity, making it useful in drug discovery for optimizing pharmacokinetic properties. The compound is typically handled under controlled conditions due to its reactive groups.
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate structure
2166647-85-2 structure
Product Name:methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:2166647-85-2
MF:C9H15N3O3
MW:213.233701944351
CID:6223311
PubChem ID:137941841
Update Time:2025-08-04

methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
    • EN300-1071550
    • 2166647-85-2
    • Inchi: 1S/C9H15N3O3/c1-5(2)4-6(10)8-11-7(12-15-8)9(13)14-3/h5-6H,4,10H2,1-3H3
    • InChI Key: UOCJLQCOYGDCMD-UHFFFAOYSA-N
    • SMILES: O1C(C(CC(C)C)N)=NC(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 213.11134135g/mol
  • Monoisotopic Mass: 213.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91.2Ų

methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1071550-0.05g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2 95%
0.05g
$912.0 2023-10-28
Enamine
EN300-1071550-0.1g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2 95%
0.1g
$956.0 2023-10-28
Enamine
EN300-1071550-0.25g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2 95%
0.25g
$999.0 2023-10-28
Enamine
EN300-1071550-0.5g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2 95%
0.5g
$1043.0 2023-10-28
Enamine
EN300-1071550-1.0g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2
1g
$1086.0 2023-06-10
Enamine
EN300-1071550-2.5g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2 95%
2.5g
$2127.0 2023-10-28
Enamine
EN300-1071550-5.0g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2
5g
$3147.0 2023-06-10
Enamine
EN300-1071550-10.0g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2
10g
$4667.0 2023-06-10
Enamine
EN300-1071550-1g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2 95%
1g
$1086.0 2023-10-28
Enamine
EN300-1071550-5g
methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
2166647-85-2 95%
5g
$3147.0 2023-10-28

Additional information on methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2166647-85-2)

The compound methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2166647-85-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core and a methyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The amino and methylbutyl substituents further enhance its reactivity, enabling diverse derivatization strategies.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged due to their role in developing novel therapeutics. This compound's CAS No. 2166647-85-2 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its structural analogs have shown promise in targeting enzymes and receptors, making it a hotspot for structure-activity relationship (SAR) studies. Additionally, its methyl ester group offers synthetic flexibility, allowing for easy conversion to carboxylic acids or amides, which are critical in prodrug design.

The synthesis of methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate typically involves cyclization reactions of precursor nitriles and hydroxylamine derivatives. Optimizing its yield and purity is a key focus in organic synthesis, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. Its stability under various conditions is also a topic of investigation, particularly for storage and transportation.

From an industrial perspective, scalability is a major consideration for CAS No. 2166647-85-2. Manufacturers are exploring green chemistry approaches to reduce waste and improve cost-efficiency. The compound's potential in crop protection formulations has also been explored, as 1,2,4-oxadiazoles exhibit herbicidal and insecticidal properties. This dual applicability in pharmaceuticals and agriculture underscores its commercial value.

In the context of AI-driven drug discovery, methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate is often featured in virtual screening libraries. Its pharmacophore features align with targets like kinases and G-protein-coupled receptors (GPCRs), making it a candidate for machine learning-based predictive modeling. Researchers are also investigating its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles to assess its viability as a lead compound.

Environmental and regulatory aspects of CAS No. 2166647-85-2 are equally important. While it is not classified as hazardous, its biodegradation and ecotoxicity data are being compiled to meet global regulatory standards. This aligns with the growing emphasis on sustainable chemistry and green solvents in synthetic processes. The compound's compatibility with biocatalysis is another area of interest, as enzymatic methods gain traction in industrial applications.

In summary, methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2166647-85-2) represents a multifaceted tool in modern chemistry. Its applications span from drug development to agrochemical innovation, driven by its adaptable chemical framework. As research advances, this compound is poised to play a pivotal role in addressing challenges in human health and food security, making it a subject of enduring scientific and commercial interest.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.